Cas no 2229149-03-3 (4-(3-ethylphenyl)methyl-4-methoxypiperidine)

• Product Name: 4-(3-ethylphenyl)methyl-4-methoxypiperidine
• CAS No: 2229149-03-3
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 5996219
• PubChem ID: 165665896
• Update Time: 2025-05-21

4-(3-ethylphenyl)methyl-4-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethylphenyl)methyl-4-methoxypiperidine
• 2229149-03-3
• EN300-1755527
• 4-[(3-ethylphenyl)methyl]-4-methoxypiperidine

• Inchi： 1S/C15H23NO/c1-3-13-5-4-6-14(11-13)12-15(17-2)7-9-16-10-8-15/h4-6,11,16H,3,7-10,12H2,1-2H3
• InChI Key： WDQNSNYWUHSYHB-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=CC=C(CC)C=2)CCNCC1

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(3-ethylphenyl)methyl-4-methoxypiperidine

Comprehensive Overview of 4-(3-ethylphenyl)methyl-4-methoxypiperidine (CAS No. 2229149-03-3)

4-(3-ethylphenyl)methyl-4-methoxypiperidine (CAS No. 2229149-03-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its piperidine backbone and methoxy and ethylphenyl substituents, is a subject of interest for researchers exploring novel drug candidates and synthetic intermediates. Its molecular formula and precise structure make it a valuable building block in medicinal chemistry, particularly in the development of central nervous system (CNS) therapeutics and receptor modulators.

In recent years, the demand for piperidine derivatives like 4-(3-ethylphenyl)methyl-4-methoxypiperidine has surged, driven by their role in designing bioactive molecules. Researchers are particularly intrigued by its potential to interact with neurotransmitter receptors, which could pave the way for treatments targeting conditions such as anxiety, depression, and neurodegenerative diseases. The compound's lipophilic nature and steric hindrance properties also make it a candidate for optimizing drug delivery systems, a hot topic in modern pharmacology.

The synthesis of 4-(3-ethylphenyl)methyl-4-methoxypiperidine involves multi-step organic reactions, often starting with piperidine precursors and incorporating arylalkylation and etherification techniques. Advanced analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure purity and structural integrity. These methodologies align with the growing emphasis on green chemistry and sustainable synthesis, trends that resonate with environmentally conscious researchers and industries.

From a commercial perspective, CAS No. 2229149-03-3 is available through specialized chemical suppliers catering to pharmaceutical R&D and academic laboratories. Its pricing and availability often depend on scale and purity requirements, with custom synthesis services becoming increasingly popular for tailored applications. The compound's stability under standard storage conditions (typically 2-8°C in inert atmospheres) further enhances its practicality for long-term research projects.

Emerging discussions in scientific forums highlight the potential of 4-(3-ethylphenyl)methyl-4-methoxypiperidine in computational drug design, where molecular docking studies predict its affinity for specific protein targets. This aligns with the broader trend of integrating AI-driven drug discovery tools, a topic frequently searched by professionals in the field. Additionally, its relevance to structure-activity relationship (SAR) studies makes it a recurring subject in peer-reviewed journals and patent applications.

Safety and regulatory compliance are paramount when handling 4-(3-ethylphenyl)methyl-4-methoxypiperidine. While not classified as hazardous under standard guidelines, proper laboratory practices—including the use of personal protective equipment (PPE) and fume hoods—are recommended. This emphasis on safety mirrors the broader industry shift toward responsible research innovation, a theme dominating conferences and publications.

In summary, 4-(3-ethylphenyl)methyl-4-methoxypiperidine (CAS No. 2229149-03-3) represents a compelling case study in modern chemical research. Its versatility, combined with the evolving landscape of drug development and synthetic chemistry, positions it as a compound of enduring relevance. As interdisciplinary collaborations expand, this molecule is likely to feature prominently in breakthroughs at the intersection of chemistry, biology, and technology.